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Compound of Interest

Compound Name: 2-Amino-1-phenylethanol

Cat. No.: B155150 Get Quote

An In-depth Technical Guide on the Safety and Hazards of 2-Amino-1-phenylethanol

This technical guide provides comprehensive safety and hazard information for 2-Amino-1-
phenylethanol, intended for researchers, scientists, and professionals in drug development.

The document details the substance's chemical identity, physical properties, toxicological

profile, and safe handling procedures, adhering to stringent data presentation and visualization

requirements.

Chemical Identity and Physical Properties
2-Amino-1-phenylethanol is a phenylethanolamine that serves as a versatile intermediate in

the synthesis of various pharmaceuticals.[1][2] It is essential to distinguish between the

racemic mixture (CAS 7568-93-6) and its individual enantiomers, as their hazard profiles can

differ.

Table 1: Chemical Identification of 2-Amino-1-phenylethanol
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Identifier Value Reference

Chemical Name 2-Amino-1-phenylethanol [2]

Synonyms
α-(Aminomethyl)benzyl

alcohol, Phenylethanolamine
[1]

CAS Number 7568-93-6 (Racemate) [3]

EC Number 231-469-1 [3]

Molecular Formula C₈H₁₁NO [2]

Molecular Weight 137.18 g/mol [4]

| InChI Key | ULSIYEODSMZIPX-UHFFFAOYSA-N (Racemate) |[5] |

Table 2: Physical and Chemical Properties

Property Value Reference

Appearance
White solid / powder to
crystal

[1]

Melting Point 56-58 °C [1][5]

Boiling Point 160 °C at 17 mmHg [1][5]

Solubility
Soluble in DMSO. Insoluble in

water.

Stability

Stable under normal ambient

and anticipated storage and

handling conditions.

[1]

| Incompatibilities | Strong oxidizing agents, acids, acid chlorides, acid anhydrides. |[1] |

Hazard Classification and Toxicological Profile
The hazard classification of 2-Amino-1-phenylethanol varies significantly between the

racemic mixture and its enantiomers. The racemate is classified primarily as an irritant,
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whereas the (R)-(-)-enantiomer is classified as corrosive and harmful if swallowed.[3][4]

Table 3: GHS Hazard Classification Summary

Substance
Form

Pictograms
Signal
Word

Hazard
Statements

Classificati
on

Reference

Racemic

Mixture
GHS07 Warning

H315:
Causes
skin
irritationH3
19: Causes
serious eye
irritationH3
35: May
cause
respiratory
irritation

Skin Irrit. 2,
Eye Irrit.
2A, STOT
SE 3

[3][5]

| (R)-(-)-Enantiomer | GHS05, GHS07 | Danger | H302: Harmful if swallowedH314: Causes

severe skin burns and eye damage | Acute Tox. 4 (Oral), Skin Corr. 1B |[4] |

Racemic 2-Amino-1-phenylethanol

(R)-(-)-Enantiomer

GHS07 Exclamation Mark

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

GHS05 Corrosion

H302: Harmful if swallowed

H314: Causes severe skin burns and eye damage

GHS07 Exclamation Mark
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Click to download full resolution via product page

Caption: GHS Hazard Profiles for Racemic vs. Enantiomeric 2-Amino-1-phenylethanol.

Toxicological Data Summary
Acute Toxicity: The racemic mixture is generally not classified as acutely toxic.[6] However,

the (R)-(-)-enantiomer is considered harmful if swallowed.[4] Acute toxicity data for the

hydrochloride salt is available, showing lethal doses in rodent studies.

Table 4: Acute Toxicity Data for 2-Amino-1-phenylethanol Hydrochloride

Test Type
Route of
Exposure

Species Dose/Duration Reference

LDLo Subcutaneous Rat 320 mg/kg

LDLo Oral Mouse 1250 mg/kg

LD50 Intraperitoneal Mouse 520 mg/kg

| LDLo | Intravenous | Mouse | 275 mg/kg | |

Skin and Eye Irritation: The racemate causes skin and serious eye irritation.[3] The (R)-(-)-

enantiomer is more severe, causing skin burns and eye damage.[4]

Respiratory and Skin Sensitization: The substance is not classified as a respiratory or skin

sensitizer.[6]

Mutagenicity, Carcinogenicity, and Reproductive Toxicity: It is not classified as a germ cell

mutagen, carcinogen, or reproductive toxicant.[6]

Specific Target Organ Toxicity (STOT): Single exposure may cause respiratory tract irritation.

[3] It is not classified for specific target organ toxicity from repeated exposure.[6]

Fire and Explosion Hazards
2-Amino-1-phenylethanol is a combustible solid. While the delivered form is not typically

prone to dust explosion, the enrichment of fine dust can create an explosion hazard.[3]
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Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical powder, or

carbon dioxide.

Hazardous Combustion Products: In a fire, it may liberate toxic fumes including nitrogen

oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).[6]

Special Precautions: Firefighters should wear self-contained breathing apparatus.[7]

Ecotoxicity
The substance is not classified as hazardous to the aquatic environment.[3] It is not expected

to significantly accumulate in organisms, with a reported n-octanol/water partition coefficient

(log KOW) of -0.2.[3] Detailed aquatic toxicity studies (e.g., LC50 for fish) are not available in

the reviewed literature.

Safe Handling, Storage, and First Aid
Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Ensure adequate

ventilation and use personal protective equipment (PPE), including gloves, safety goggles,

and a dust mask.[3]

Storage: Store in a cool, dry, and well-ventilated place. Keep containers tightly closed. The

recommended storage temperature is between 2–8 °C.[3]

First Aid: Immediate medical attention is crucial in case of significant exposure.
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Exposure Route

Immediate Actions

Medical Attention

Exposure Event

Inhalation

Breathed dust

Skin Contact

Touched substance

Eye Contact

Splashed in eyes

Ingestion

Swallowed

Move to fresh air.
Provide artificial respiration if not breathing.

Remove contaminated clothing.
Rinse skin with plenty of water/shower.

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

Rinse mouth.
Do NOT induce vomiting.

Seek immediate
medical advice/attention

If irritation persists

Click to download full resolution via product page

Caption: Decision workflow for first aid measures following exposure.

Experimental Protocols
Detailed experimental reports for 2-Amino-1-phenylethanol are not publicly available. The

toxicological data presented are based on standardized testing methodologies, primarily those

established by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity Testing (OECD Guidelines 420, 423,
425)
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These guidelines describe methods to assess the adverse effects of a single oral dose of a

substance.[8][9]

Principle: A stepwise procedure where the substance is administered to animals (typically

rodents) at defined dose levels.[9] The outcome (mortality or survival) at one step determines

the dose for the next step. This approach minimizes the number of animals used while

allowing for classification according to the Globally Harmonised System (GHS).[8][9]

Methodology:

Animal Selection: Healthy, young adult animals of a single sex (usually females) are used.

[9]

Dose Administration: The test substance is administered orally by gavage. Animals are

fasted before dosing.[10]

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.[9]

Endpoint: The test allows for the determination of an LD50 value or classification into a

GHS toxicity category.[8]

Skin Irritation/Corrosion Testing (In Vitro OECD
Guideline 439)
This test uses a Reconstructed Human Epidermis (RhE) model to assess skin irritation

potential, replacing traditional animal testing.[11][12]

Principle: The test chemical is applied topically to the RhE tissue. Skin irritation is identified

by its ability to decrease cell viability below a defined threshold.[13]

Methodology:

Tissue Preparation: Commercially available RhE models are equilibrated in culture plates.

[14]
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Exposure: A fixed dose of the test substance is applied to the tissue surface for a defined

period (e.g., 60 minutes).[11]

Viability Assessment: After exposure and a post-incubation period, tissue viability is

measured using a quantitative assay, such as the MTT assay, which measures the

metabolic activity of viable cells.[12]

Classification: If the mean relative tissue viability is reduced to ≤ 50%, the substance is

classified as an irritant (UN GHS Category 2).[11]

Eye Irritation/Corrosion Testing (OECD Guideline 405)
This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.[15]

[16]

Principle: The test substance is applied in a single dose to one eye of an experimental

animal (typically a rabbit), with the untreated eye serving as a control.[16] A weight-of-

evidence analysis using in vitro data is strongly recommended before any in vivo testing is

performed.[15][17]

Methodology:

Procedure: Following the administration of systemic analgesics and topical anesthetics to

minimize animal distress, the substance is applied.[15]

Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours)

and scored for lesions of the cornea, iris, and conjunctiva.[16]

Endpoint: The severity and reversibility of the observed effects determine the classification

of the substance. The study duration can be up to 21 days to assess reversibility.[18]
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Caption: General tiered workflow for chemical toxicity assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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